Cas no 94-96-2 (2-Ethyl-1,3-hexanediol)

2-Ethyl-1,3-hexanediol structure
2-Ethyl-1,3-hexanediol structure
2-Ethyl-1,3-hexanediol
94-96-2
C8H18O2
146.227323055267
MFCD00004578
34769
87569418

2-Ethyl-1,3-hexanediol Properties

Names and Identifiers

    • 2-Ethylhexane-1,3-diol
    • Ethohexadiol
    • octylene glycol
    • 2-Ethyl-1,3-hexanediol (mixture of diastereoisomers)
    • 2-Ethyl-1,3-hexanediol
    • 2-Ethyl-1,3-hexanediol Solution
    • Ethyl hexanediol (mixed isomers)
    • (2Ξ,3Ξ)-2-ethylhexane-1,3-diol
    • Rutgers 612
    • Ethylhexylene glycol
    • 2-Ethyl-1,3-hexanediol (ACI)
    • 2-Ethyl-1,3-dihydroxyhexane
    • 2-Ethyl-1,3-hexylene glycol
    • 2-Ethyl-3-propyl-1,3-propanediol
    • 2-Ethylhexanediol
    • 3-Hydroxymethyl-n-heptan-4-ol
    • 6-12
    • Diol-Kyowa 8
    • NSC 3881
    • Repellent 612
    • SBI-0654054.0001
    • Ethyl-1,3-hexane diol-2
    • 612 insect repellent
    • 4-01-00-02597 (Beilstein Handbook Reference)
    • AKOS002313502
    • M9JGK7U88V
    • 6-12-Insect repellent
    • 612Insect repellent
    • NCGC00091575-02
    • 94-96-2
    • Ethohexadiol (USP)
    • ETHOHEXADIOL [MI]
    • DB13826
    • Latka 612 [Czech]
    • Tox21_202003
    • ENT 375
    • NCGC00091575-01
    • 2Ethyl3propyl1,3propanediol
    • Carbide 612
    • Latka 612
    • NSC-3881
    • SR-01000944444
    • 2-Ethylhexanediol-1,3
    • EPA Pesticide Chemical Code 041001
    • AS-80897
    • Tox21_303253
    • EINECS 202-377-9
    • etohexadiol
    • Ethyl hexylene glycol
    • UNII-M9JGK7U88V
    • ETHOHEXADIOL [HSDB]
    • AKOS016051411
    • 2Ethyl1,3hexylene glycol
    • NCGC00256943-01
    • REPELLANT 612
    • NCGC00091575-03
    • Ethyl hexanediol
    • 2-Ethyl-1,3-hexanediol, analytical standard
    • 2-ETHYL-1,3-HEXANEDIOL
    • LATKA 612 (Czechoslovakia)
    • ETHOHEXADIOL [WHO-DD]
    • SCHEMBL38007
    • Caswell No. 445
    • COMPOUND 6-12 INSECT REPELLANT
    • Compound 6-12, insect repellent
    • ETHYL HEXANEDIOL [INCI]
    • E0119
    • DTXSID4025292
    • Compound 612 insect repellent
    • CCRIS 4034
    • 3Hydroxymethylnheptan4ol
    • BRN 1735324
    • 1,3-Hexanediol, 2-ethyl-
    • NSC3881
    • BRD-A55455283-001-01-3
    • ETHOHEXADIOL [MART.]
    • 2-ethyl-1,3-hexane diol
    • Carbide 6-12
    • WLN: QY3&Y2&1Q
    • AI3-00375
    • (2RS,3RS;2RS,3SR)-2-ETHYLHEXANE-1,3-DIOL
    • Q992192
    • 2Ethyl1,3hexanediol
    • EH diol
    • 2-ethyl-hexane-1,3-diol
    • CHEMBL1451179
    • EC 202-377-9
    • CAS-94-96-2
    • Tox21_111152
    • NCGC00259552-01
    • Diol-Kyowa 8; Ethohexadiol; NSC 3881
    • MFCD00004578
    • SR-01000944444-1
    • RUTGERS 6-12
    • 6-12 insect repellent
    • NS00005681
    • HSDB 1716
    • DTXCID405292
    • CHEBI:34273
    • ETHOHEXADIOL (MART.)
    • DiolKyowa 8
    • 2-ethylhexanediol
    • Ethohexadiol [USP]
    • Compound 6-12 insect repellent
    • 2-Ethyl-1,3-hexandiol
    • Tox21_111152_1
    • +Expand
    • MFCD00004578
    • RWLALWYNXFYRGW-UHFFFAOYSA-N
    • 1S/C8H18O2/c1-3-5-8(10)7(4-2)6-9/h7-10H,3-6H2,1-2H3
    • OCC(C(CCC)O)CC

Computed Properties

  • 146.13100
  • 2
  • 2
  • 5
  • 146.13068
  • 10
  • 73.7
  • 0
  • 0
  • 2
  • 0
  • 0
  • 1
  • 1.3
  • nothing
  • 0
  • 40.5

Experimental Properties

  • 1.16590
  • 40.46000
  • 3744
  • n20/D 1.451(lit.)
  • 42 g/L (20 ºC)
  • 244°C(lit.)
  • -40°C(lit.)
  • 0.0±1.1 mmHg at 25°C
  • Fahrenheit: 248 ° f
    Celsius: 120 ° c
  • 42g/l
  • Colorless odorless slightly viscous liquid.
  • Slightly soluble in water, soluble in ethanol and diethyl ether.
  • Hygroscopic
  • 0.933 g/mL at 25 °C(lit.)

2-Ethyl-1,3-hexanediol Security Information

  • GHS05 GHS05
  • MO2625000
  • 1
  • S25-S26-S39-S46
  • R41
  • Xi Xi
  • NONH for all modes of transport
  • H318
  • P280,P305+P351+P338
  • dangerous
  • Sealed storage
  • 41
  • Danger
  • Yes
  • LD50 in male, female rats (ml/kg): 9.85, 4.92 orally (Ballantyne)

2-Ethyl-1,3-hexanediol Customs Data

  • 29053980
  • China Customs Code:

    2905399010

    Overview:

    2905399010 Mosquito repellent alcohol.Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

    Summary:

    2905399010 2-ethylhexane-1,3-diol.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:5.5%.general tariff:30.0%

2-Ethyl-1,3-hexanediol Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB44036-5g
2-Ethyl-1,3-Hexanediol
94-96-2 97%
5g
$18.00 2024-07-18
abcr
AB116541-500 ml
2-Ethylhexane-1,3-diol, 97%; .
94-96-2 97%
500 ml
€71.20 2024-04-15
Fluorochem
995247-1g
2-Ethylhexane-1.3-diol
94-96-2 95%
1g
£10.00 2022-02-28
TRC
E918768-100g
2-Ethyl-1,3-hexanediol
94-96-2
100g
$ 63.00 2023-09-07
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A10898-500ml
2-Ethylhexane-1,3-diol, 97%
94-96-2 97%
500ml
¥506.00
BAI LING WEI Technology Co., Ltd.
213164-250ML
2-Ethyl-1,3-hexanediol, 98%, mixture of isomers
94-96-2 98%
250ML
¥ 283
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E106164-250mg
2-Ethyl-1,3-hexanediol
94-96-2
250mg
¥407.90 2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1047183-100g
2-Ethylhexane-1,3-diol
94-96-2 98%
100g
¥51.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E79120-500ml
2-Ethylhexane-1,3-diol
94-96-2 98%
500ml
¥208.0 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E808851-2.5L
2-Ethyl-1,3-hexanediol
94-96-2 98%
2.5L
768.00

2-Ethyl-1,3-hexanediol Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  3 h, reflux
Reference
Isolation and total synthesis of two novel metabolites from the fissurellid mollusc Scutus antipodes
Chand, Satish; Karuso, Peter, Tetrahedron Letters, 2017, 58(10), 1020-1023

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  48 h, 65 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Polyester Obtained by Anionic Polymerization of Ethylketene
Hayki, Najib; Desilles, Nicolas; Burel, Fabrice, Macromolecular Chemistry and Physics, 2011, 212(4), 375-382

Synthetic Circuit 3

Reaction Conditions
Reference
Improvement of ethohexadiol synthesis
Chen, Shuanghuan; Luo, Cheng, Huaxi Yaoxue Zazhi, 1998, 13(2),

Synthetic Circuit 4

Reaction Conditions
Reference
The synthesis of glycols by mercury-photosensitized alcohol dehydrodimerization
Lee, Jesse C. Jr.; Boojamra, Constantine G.; Crabtree, Robert H., Journal of Organic Chemistry, 1993, 58(15), 3895-900

Synthetic Circuit 5

Reaction Conditions
Reference
Indirect electrochemical processes. 7. Oxidative cleavage of the benzyl ether protective group by homogeneous electron transfer
Schmidt, Werner; Steckhan, Eberhard, Angewandte Chemie, 1979, 91(10), 850-1

Synthetic Circuit 6

Reaction Conditions
Reference
New simple catalyst for the synthesis of 1,3-diols and their monoesters from linear aliphatic aldehydes
Pochini, A.; Ungaro, R., Synthesis, 1975, (3), 164-5

Synthetic Circuit 7

Reaction Conditions
Reference
Synthesis and application of 2-ethyl-1,3-hexanediol
Daniewski, Wlodzimierz; Rybczynska, Barbara, TNO Nieuws, 1966, 10(4), 190-2

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Lactic acid ,  NADH ,  L-Lactate dehydrogenase ,  Putidaredoxin reductase Catalysts: Camphor 5-monooxygenase Solvents: Water
Reference
Benign Synthesis of 2-Ethylhexanoic Acid by Cytochrome P450cam: Enzymatic, Crystallographic, and Theoretical Studies
French, Kevin J.; Strickler, Michael D.; Rock, Dan A.; Rock, Denise A.; Bennett, Grace A.; et al, Biochemistry, 2001, 40(32), 9532-9538

2-Ethyl-1,3-hexanediol Raw materials

2-Ethyl-1,3-hexanediol Preparation Products

2-Ethyl-1,3-hexanediol Suppliers

Jinan Shijitongda Chemical Co,ltd
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